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Compound of Interest

Compound Name: Butanoyl chloride, 2-methyl-

Cat. No.: B046096 Get Quote

Technical Guide: Physical Properties of 2-
Methylbutanoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-

methylbutanoyl chloride, a significant reagent and building block in organic synthesis,

particularly in the development of pharmaceuticals and other fine chemicals. This document

presents its boiling point and density, outlines the experimental protocols for their

determination, and illustrates its primary synthesis route.

Core Physical Properties
2-Methylbutanoyl chloride is a colorless to light yellow liquid with a pungent odor. It is highly

reactive, especially towards nucleophiles, and is sensitive to moisture. The key physical

constants of boiling point and density are crucial for its handling, purification, and use in

chemical reactions.

Data Presentation
The physical properties of 2-methylbutanoyl chloride are summarized in the table below. The

data represents typical values found in chemical literature and supplier specifications.
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Physical Property Value Notes

Boiling Point 116-121 °C
At atmospheric pressure (760

mmHg).

Density 0.972 - 0.99 g/mL At 25 °C.

Experimental Protocols
The determination of the physical properties of a chemical compound like 2-methylbutanoyl

chloride requires precise and standardized experimental procedures. Below are detailed

methodologies for ascertaining its boiling point and density.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For 2-methylbutanoyl chloride, this can be determined by distillation or the micro-

boiling point method.

Distillation Method:

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask. The

thermometer bulb should be positioned just below the side arm of the distillation head to

accurately measure the temperature of the vapor.

Sample Preparation: A sample of 2-methylbutanoyl chloride (a few milliliters) is placed in the

round-bottom flask along with a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and enters the

condenser.

Temperature Reading: The temperature is recorded when the vapor is condensing on the

thermometer bulb and a steady temperature is observed. This steady temperature is the

boiling point of the liquid.[1][2]

Micro-Boiling Point Method (Thiele Tube):
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Sample Preparation: A small amount of 2-methylbutanoyl chloride is placed in a small test

tube or fusion tube. A capillary tube, sealed at one end, is inverted and placed in the liquid.

Apparatus Setup: The tube containing the sample and capillary tube is attached to a

thermometer and placed in a Thiele tube filled with a heating oil.

Heating: The Thiele tube is gently heated, causing the air trapped in the capillary tube to

expand and escape as a stream of bubbles.

Observation: The heating is stopped, and the apparatus is allowed to cool slowly. The boiling

point is the temperature at which the liquid is drawn into the capillary tube.[3][4]

Determination of Density
Density is the mass per unit volume of a substance. For a liquid like 2-methylbutanoyl chloride,

it is typically determined using a pycnometer or by direct mass and volume measurements.

Using a Graduated Cylinder and Balance:

Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is accurately measured

using an electronic balance.

Volume Measurement: A known volume of 2-methylbutanoyl chloride is carefully added to

the graduated cylinder. The volume is read from the bottom of the meniscus.

Mass of Cylinder and Liquid: The mass of the graduated cylinder containing the liquid is

measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder. The density is then calculated by dividing the mass of the liquid by its volume.[5][6]

Synthesis of 2-Methylbutanoyl Chloride
2-Methylbutanoyl chloride is commonly synthesized from 2-methylbutanoic acid. A prevalent

method involves the use of thionyl chloride (SOCl₂) as the chlorinating agent. This reaction is

efficient and produces gaseous byproducts (sulfur dioxide and hydrogen chloride), which

simplifies the purification of the desired acyl chloride.[7][8][9]
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The logical workflow for this synthesis is depicted in the following diagram:

Reactants
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Products

2-Methylbutanoic Acid

Chlorination

Thionyl Chloride (SOCl₂)

2-Methylbutanoyl Chloride Sulfur Dioxide (SO₂) Hydrogen Chloride (HCl)

Click to download full resolution via product page

Caption: Synthesis of 2-methylbutanoyl chloride from 2-methylbutanoic acid.

This guide provides essential physical data and procedural information for professionals

working with 2-methylbutanoyl chloride. Adherence to appropriate laboratory safety protocols is

paramount when handling this reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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